Cas no 34678-67-6 (2,4-dimethyl-1-(methylsulfanyl)benzene)

• Product Name: 2,4-dimethyl-1-(methylsulfanyl)benzene
• CAS No: 34678-67-6
• MF: C₉H₁₂S
• MW: 152.256581306458
• CID: 919420
• PubChem ID: 305841
• Update Time: 2025-10-29

2,4-dimethyl-1-(methylsulfanyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-1-(methylsulfanyl)benzene
• 2,4-DIMETHYLTHIOANISOLE
• (2,4-dimethyl-phenyl)-methyl sulfide
• (2,4-Dimethyl-phenyl)-methyl-sulfid
• < 2,4-Dimethyl-phenyl> -methyl-sulfid
• 2,4-dimethyl-1-methylthiobenzene
• 2,4-dimethylphenyl methyl sulfide
• 4-Methylmercapto-m-xylol
• AC1L77P3
• Benzene,4-dimethyl-1-(methylthio)-
• CTK7B5040
• methyl 2,4-dimethylphenyl sulphide
• Methyl-[2.4]xylyl-sulfid
• NSC202926
• SureCN735441
• 2,4-Dimethylbenzenethiol, S-methyl-
• NSC-202926
• CNEKIVLPGGFVJY-UHFFFAOYSA-N
• 2,4-Dimethyl-1-(methylthio)benzene
• (2,4-Dimethylphenyl)(methyl)sulfane
• DTXSID70308282
• SCHEMBL735441
• AKOS006242904
• DB-192030
• 34678-67-6
• 2,4-dimethyl-1-methylsulfanylbenzene

• MDL： MFCD03789163
• Inchi： 1S/C9H12S/c1-7-4-5-9(10-3)8(2)6-7/h4-6H,1-3H3
• InChI Key： CNEKIVLPGGFVJY-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 152.06606
• Monoisotopic Mass: 152.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 0.99
• Boiling Point: 209.5°C at 760 mmHg
• Flash Point: 79.5°C
• Refractive Index: 1.551
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2,4-dimethyl-1-(methylsulfanyl)benzene

Comprehensive Analysis of 2,4-dimethyl-1-(methylsulfanyl)benzene (CAS No. 34678-67-6): Properties, Applications, and Industry Trends

2,4-dimethyl-1-(methylsulfanyl)benzene, identified by its CAS number 34678-67-6, is a specialized organic compound gaining attention in industrial and research applications. This sulfur-containing aromatic derivative exhibits unique physicochemical properties, including a molecular weight of 166.26 g/mol and a distinctive methylsulfanyl functional group. Recent studies highlight its potential as an intermediate in fragrance synthesis and agrochemical formulations, aligning with growing demand for sustainable chemical alternatives in these sectors.

The compound's structural features – two methyl groups at positions 2 and 4 combined with a methylsulfanyl moiety – contribute to its moderate polarity (logP ≈ 3.2) and thermal stability (decomposition >200°C). Analytical characterization through GC-MS and NMR spectroscopy reveals characteristic fragmentation patterns and proton environments that distinguish it from similar thioanisole derivatives. These properties make it particularly valuable for researchers investigating structure-activity relationships in medicinal chemistry and material science applications.

Current market trends show rising interest in 2,4-dimethyl-1-(methylsulfanyl)benzene as a precursor for high-performance polymers and electronic materials. Its ability to undergo selective oxidation to sulfoxide derivatives has sparked innovation in catalyst development, addressing industry needs for green chemistry processes. Manufacturers are optimizing synthetic routes to improve yield (>85% purity) while reducing environmental impact, responding to tightening REACH regulations and corporate sustainability goals.

In fragrance applications, the compound's volatility profile (vapor pressure 0.12 mmHg at 25°C) and woody-herbaceous odor characteristics position it as a novel modifier in premium perfume compositions. Perfumers value its ability to enhance scent longevity without masking top notes – a quality increasingly demanded in clean fragrance formulations. This aligns with consumer preferences for transparent ingredient sourcing and allergen-free personal care products.

Emerging research explores the compound's potential in crop protection formulations, where its systemic mobility in plant tissues shows promise for developing new-generation fungicides. Field trials demonstrate synergistic effects when combined with biopesticides, offering solutions for resistance management in integrated pest control systems. These developments come at a critical time as agriculture seeks climate-resilient chemistries with lower environmental persistence.

Quality control protocols for CAS 34678-67-6 have evolved to meet pharmaceutical intermediate standards, with HPLC methods achieving <0.5% impurity detection. Storage recommendations emphasize amber glass containers under nitrogen atmosphere to prevent oxidative degradation, particularly important for users requiring extended shelf life. These best practices support the compound's growing adoption in GMP manufacturing environments.

The scientific community continues investigating novel derivatives of 2,4-dimethyl-1-(methylsulfanyl)benzene, particularly for organic electronics applications. Its electron-donating properties and planar structure show potential in OLED materials and conductive polymers, areas experiencing rapid growth due to demand for flexible displays and energy storage solutions. Computational chemistry studies predict interesting charge transport characteristics that warrant further experimental validation.

From a regulatory perspective, proper handling of methylsulfanyl-containing compounds requires attention to workplace exposure limits (recommended TWA <1 mg/m³). Material safety data sheets emphasize standard organic chemical precautions, with particular focus on ventilation requirements during scale-up operations. These guidelines help maintain safety while enabling innovation across diverse application sectors.